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Compound of Interest

Compound Name: 2-Bromo-3,4-difluorobenzoic acid

Cat. No.: B177370

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-3,4-difluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 2-Bromo-3,4-
difluorobenzoic acid (CAS No. 170108-05-1). The information herein is compiled from various
safety data sheets (SDS) and chemical information sources. While data for the specific target
compound is prioritized, relevant safety information from closely related isomers may be
included for a more comprehensive understanding of the potential hazards.

Chemical Identification and Physical Properties

A clear identification of the substance is critical for safety. The physical and chemical properties
of 2-Bromo-3,4-difluorobenzoic acid are summarized below.
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Property Data Source
CAS Number 170108-05-1 [1]
Molecular Formula C7H3BrrF20:2 [1]
Molecular Weight 237.00 g/mol [2]
Physical Form Solid, Crystalline Powder [11[3]
Color White to yellow / Off-white [31[4]
Boiling Point 292.9°C at 760 mmHg [1]
Melting Point 118-122°C (lit.) [3]

pKa 2.45 + 0.10 (Predicted) [5]
Storage Temperature :rc;lom Temperature, Sealed in (115]

Hazard Identification and Classification

2-Bromo-3,4-difluorobenzoic acid is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System) classification. Note that classifications for
closely related isomers are very similar, indicating a comparable hazard profile.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Data compiled from SDS for 2-Bromo-3,4-difluorobenzoic acid and its isomers.[1][2][6][7]

Signal Word:Warning[1][7]
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Hazard Pictogram:

e GHSO07 (Exclamation Mark)[1]

Precautionary Statements (selected):[1][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to safety protocols is mandatory when handling this compound.

Risk Assessment and Control Workflow

A systematic approach to risk assessment is essential. The following workflow outlines the key
steps.
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Caption: Risk assessment workflow for handling hazardous chemicals.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is the final barrier between the researcher and the chemical.[8][9]

Protection Type

Recommended Equipment

Rationale

Eye/Face Protection

Safety glasses with side-
shields or goggles (conforming
to EN166 or NIOSH
standards). Face shield if

splashing is a risk.[2][10]

Protects against dust and
splashes, preventing serious

eye irritation.[4]

Skin Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). Lab
coat or impervious gown.[2]
[10]

Prevents skin contact, which

can cause irritation.[4]

Respiratory Protection

Not required under normal use
with adequate ventilation. Use
a NIOSH-approved respirator
(e.g., N95 dust mask) if dust
formation is unavoidable or in

case of spills.[9][11]

Prevents inhalation of dust,
which may cause respiratory

tract irritation.[4]

Engineering Controls: Always handle this substance in a well-ventilated area, preferably within

a chemical fume hood.[2][9] Ensure that safety showers and eyewash stations are readily

accessible.[6]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. The following

diagram outlines the necessary steps.
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Exposure Occurs

PR o

Inhalation Skin Contact Eye Contact Ingestion

immediate Actions

Move to fresh air. Wash off with soap and plenty of water. Rinse with water for at least 15 minutes. Rinse mouth with water.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses. Do NOT induce vomiting.

—

Seek Immediate
Medical Attention

Click to download full resolution via product page
Caption: First aid procedures for different exposure routes.

General Advice: In all cases, consult a physician and show them the Safety Data Sheet for the
material.[2]

Accidental Release Measures (Spill Management)

Prompt and correct response to a spill is essential to prevent exposure and environmental
contamination.

Protocol:

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing dust. Wear appropriate PPE as described in section 3.2.[2][12]

» Environmental Precautions: Prevent the substance from entering drains or waterways.[2][12]

o Containment and Clean-up:
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o For dry spills, carefully sweep or scoop up the material without creating dust.[2][6]

o Place the collected material into a suitable, closed, and labeled container for disposal.[2]

[6]
o Clean the spill area thoroughly after material pickup is complete.

The following diagram illustrates the decision-making process for spill management.
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Caption: Decision-making workflow for spill management.
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Storage, Stability, and Disposal
Storage and Stability

» Storage Conditions: Store in a cool, dry, and well-ventilated area.[7][13] Keep containers
tightly closed when not in use.[13] Store locked up.[7] The recommended storage
temperature is room temperature.[1][5]

 Stability: The material is stable under recommended storage conditions.[13]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[13]

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2][3]

» Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, such as carbon oxides and hydrogen halides.[6][10][12]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][12]

Disposal Considerations

This material and its container must be disposed of as hazardous waste.[12]

» Method: Offer surplus and non-recyclable solutions to a licensed disposal company.[2] Do
not allow the chemical to enter drains.[3]

o Contaminated Packaging: Dispose of as unused product. Containers can be triple-rinsed and
offered for recycling or reconditioning.[2][3]

Toxicological and Ecological Information
Toxicological Information

The toxicological properties of 2-Bromo-3,4-difluorobenzoic acid have not been thoroughly
investigated.[2] The hazard classification is based on data from similar compounds.
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o Acute Effects: Harmful if swallowed.[6] Causes skin, eye, and respiratory irritation.[2][6]

o Chronic Effects: No data is available regarding carcinogenicity, germ cell mutagenicity, or
reproductive toxicity.[6]

Ecological Information

 Toxicity: Data not available. Do not let this chemical enter the environment.[12] Discharge
into the environment must be avoided.[3]

o Persistence and Degradability: No data available.
e Bioaccumulation: No data available.

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) provided by the supplier before handling the chemical and adhere to
all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b177370#2-bromo-3-4-difluorobenzoic-acid-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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